Cas no 9005-37-2 (Propyleneglycol alginate)

• Product Name: Propyleneglycol alginate
• CAS No: 9005-37-2
• MF: C₁₆H₂₆O₁₃
• MW: 426.369846820831
• MDL: MFCD00148108
• CID: 48194
• Update Time: 2024-10-26

Propyleneglycol alginate Chemical and Physical Properties

Names and Identifiers

• Propyleneglycol alginate
• ALGIN DERIVATIVE
• HYDROXYPROPYL ALGINATE
• Alginicacid,esterwhit1,2-propanediol
• alginicacid,esterwith1,2-propanediol
• alginicacidpropyleneglycolester
• femanumber2941
• kelcoloid
• PROPYLENE-GLYCOL ALGINATE
• 1,2-Propanediol alginate
• Propylene glycol alginate
• kelcoloidhvf
• manucolestere/rep
• propylenealginate
• propyleneglycolalginateester

• MDL： MFCD00148108
• Inchi： 1S/C16H26O13/c1-5(17)4-26-14(24)7-3-6(18)8(19)16(27-7)28-11-9(20)10(21)15(25-2)29-12(11)13(22)23/h5-12,15-21H,3-4H2,1-2H3,(H,22,23)
• InChI Key： HYABUXOCWRXVTR-UHFFFAOYSA-N
• SMILES： COC1C(O)C(O)C(OC2C(O)C(O)CC(C(OCC(O)C)=O)O2)C(C(=O)O)O1

Computed Properties

• Exact Mass: 102.031694
• Monoisotopic Mass: 102.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White or light yellow powder
• Density: 1.2096 (rough estimate)
• Melting Point: -48.8 deg C
• Boiling Point: 886.32°C (rough estimate)
• Refractive Index: 1.7040 (estimate)
• PH: pH(1%, 25℃):3.5～4.5
• Solubility: Soluble in dilute organic acids and water, forming stable, viscous, colloidal solutions at pH 3. Depending upon the degree of esterification, propylene glycol alginate is also soluble in aqueous ethanol/water mixtures containing up to 60% w/w of ethanol (95%).
• FEMA: 2941 | PROPYLENE GLYCOL ALGINATE
• Solubility: Dissolve in water to form a viscous colloidal solution. Soluble in rare organic acid solution, and soluble in ethanol aqueous solution with concentration below 60% according to the degree of esterification.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives